Cas no 2383620-70-8 (2-chloro-6,6-difluoro-4-methyl-5,6,7,8-tetrahydroquinoline)

2-Chloro-6,6-difluoro-4-methyl-5,6,7,8-tetrahydroquinoline is a fluorinated heterocyclic compound with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro and difluoro substitution at the 2- and 6-positions, respectively, along with a methyl group at the 4-position, contributing to its unique reactivity and stability. The tetrahydroquinoline core enhances its utility as a versatile intermediate in synthetic chemistry. The presence of fluorine atoms may improve metabolic stability and bioavailability, making it valuable for drug discovery. This compound is particularly suited for use in cross-coupling reactions, nucleophilic substitutions, and as a building block for bioactive molecules. High purity and well-defined synthetic routes ensure consistent performance in research applications.

2-chloro-6,6-difluoro-4-methyl-5,6,7,8-tetrahydroquinoline structure

2383620-70-8 structure

Product Name:2-chloro-6,6-difluoro-4-methyl-5,6,7,8-tetrahydroquinoline

CAS No:2383620-70-8

MF:C₁₀H₁₀ClF₂N

MW:217.642908573151

CID:5823377

PubChem ID:155820018

Update Time:2025-10-18

2-chloro-6,6-difluoro-4-methyl-5,6,7,8-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

- 2-chloro-6,6-difluoro-4-methyl-5,6,7,8-tetrahydroq uinoline
- Quinoline, 2-chloro-6,6-difluoro-5,6,7,8-tetrahydro-4-methyl-
- EN300-1668050
- 2383620-70-8
- 2-chloro-6,6-difluoro-4-methyl-5,6,7,8-tetrahydroquinoline
- 2-Chloro-6,6-difluoro-4-methyl-7,8-dihydro-5H-quinoline
- Inchi： 1S/C10H10ClF2N/c1-6-4-9(11)14-8-2-3-10(12,13)5-7(6)8/h4H,2-3,5H2,1H3
- InChI Key： NHKVACLGTNDOMA-UHFFFAOYSA-N
- SMILES： N1C2=C(CC(F)(F)CC2)C(C)=CC=1Cl

Computed Properties

Exact Mass: 217.0469833g/mol
Monoisotopic Mass: 217.0469833g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 12.9Å²

Experimental Properties

Density: 1.30±0.1 g/cm3(Predicted)
Boiling Point: 291.0±40.0 °C(Predicted)
pka: 0.43±0.40(Predicted)

2-chloro-6,6-difluoro-4-methyl-5,6,7,8-tetrahydroquinoline Pricemore >>

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Enamine	EN300-1668050-0.05g	2-chloro-6,6-difluoro-4-methyl-5,6,7,8-tetrahydroquinoline	2383620-70-8	95%	0.05g	$545.0	2023-05-25
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Enamine	EN300-1668050-1.0g	2-chloro-6,6-difluoro-4-methyl-5,6,7,8-tetrahydroquinoline	2383620-70-8	95%	1g	$2050.0	2023-05-25
Enamine	EN300-1668050-2.5g	2-chloro-6,6-difluoro-4-methyl-5,6,7,8-tetrahydroquinoline	2383620-70-8	95%	2.5g	$4019.0	2023-05-25
Enamine	EN300-1668050-5.0g	2-chloro-6,6-difluoro-4-methyl-5,6,7,8-tetrahydroquinoline	2383620-70-8	95%	5g	$5949.0	2023-05-25
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Aaron	AR028BGG-50mg	2-chloro-6,6-difluoro-4-methyl-5,6,7,8-tetrahydroquinoline	2383620-70-8	95%	50mg	$775.00	2025-02-16
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